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Compound of Interest

4-Chloro-3-
Compound Name:
(trifluoromethoxy)aniline

Cat. No.: B052540

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information for the specifically requested compound, 4-Chloro-3-
(trifluoromethoxy)aniline, is not readily available in public databases. This guide provides a
comprehensive overview of the closely related and more extensively documented compound,
4-Chloro-3-(trifluoromethyl)aniline (CAS: 320-51-4). This information is intended for research
and development purposes and should be used in conjunction with appropriate laboratory
safety practices.

Introduction

4-Chloro-3-(trifluoromethyl)aniline is a halogenated aromatic amine that serves as a critical
building block in the synthesis of a variety of organic molecules. Its unique structure, featuring
both a chloro and a trifluoromethyl group on the aniline ring, imparts specific electronic and
lipophilic properties that are highly valued in medicinal chemistry and materials science. This
document provides a detailed technical overview of its chemical properties, synthesis,
applications, and safety information.

Chemical and Physical Properties

The physicochemical properties of 4-Chloro-3-(trifluoromethyl)aniline are summarized in the
table below. These characteristics are essential for its handling, storage, and application in
chemical synthesis.
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Property Value Reference

CAS Number 320-51-4 [1112]

Molecular Formula C7HsCIFsN [1][3]

Molecular Weight 195.57 g/mol [11[2]
White to pink or colorless to

Appearance pale yellow crystalline solid or [1114]
liquid

Melting Point 34 -40°C (93.2- 104 °F) [1][4]
85 °C (185 °F) at 3 mmHg;

Boiling Point ~228-230°C at standard [1114]
pressure
Sparingly soluble in water;

Solubility soluble in organic solvents like  [1]
ethanol, ether, and acetone.

Flash Point 134 °C (273.2 °F) [4]

Density Approximately 1.4 g/cm3 [1]

Synthesis

A common synthetic route to 4-Chloro-3-(trifluoromethyl)aniline hydrochloride involves a three-
step process starting from 1-chloro-2-(trifluoromethyl)benzene.[5]

A patented method describes the following reaction sequence:

 Nitration: 1-chloro-2-(trifluoromethyl)benzene is nitrated to introduce a nitro group onto the
aromatic ring.[5]

e Hydrogenation Reduction: The nitro group is then reduced to an amine.[5]

o Salt Formation (Salification): The resulting aniline is treated with hydrochloric acid to form the
hydrochloride salt.[5]
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Handling 4-Chloro-3-

(trifluoromethyl)aniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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